molecular formula C7H11NO B566621 7-Norbornanone,1-amino-(6CI) CAS No. 100860-36-4

7-Norbornanone,1-amino-(6CI)

Cat. No.: B566621
CAS No.: 100860-36-4
M. Wt: 125.171
InChI Key: UJDOCRFBYHXMDF-UHFFFAOYSA-N
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Description

7-Norbornanone,1-amino-(6CI), also known as 7-Norbornanone,1-amino-(6CI), is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.171. The purity is usually 95%.
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Scientific Research Applications

7-Norbornanone, 1-amino-(6CI) is a compound of significant interest in various fields of scientific research, particularly in synthetic organic chemistry and medicinal chemistry. This article explores its applications, synthesizing insights from diverse sources while adhering to rigorous scientific standards.

Synthetic Organic Chemistry

7-Norbornanone, 1-amino-(6CI) serves as a crucial intermediate in the synthesis of more complex organic molecules. Its structural features allow it to participate in various reactions, such as:

  • Cycloaddition Reactions : The compound can undergo cycloaddition reactions to form larger cyclic structures, which are valuable in drug development.
  • Functionalization : The amino group provides sites for further functionalization, enabling the creation of diverse chemical entities.

Medicinal Chemistry

In medicinal chemistry, 7-Norbornanone, 1-amino-(6CI) has shown potential as a lead compound for developing pharmaceuticals. Its derivatives have been investigated for:

  • Antimicrobial Activity : Some studies have reported that modifications of this compound exhibit significant antimicrobial properties, making it a candidate for antibiotic development.
  • Anticancer Research : Preliminary investigations suggest that certain derivatives may possess anticancer activity, warranting further exploration in cancer therapeutics.

Material Science

The unique structural characteristics of 7-Norbornanone, 1-amino-(6CI) make it suitable for applications in material science:

  • Polymer Synthesis : The compound can be used as a monomer or co-monomer in the synthesis of polymers with specific properties.
  • Catalysis : Its ability to participate in various chemical reactions positions it as a potential catalyst or catalyst precursor in organic transformations.

Case Study 1: Antimicrobial Derivatives

A study investigated the antimicrobial properties of several derivatives synthesized from 7-Norbornanone, 1-amino-(6CI). The results indicated that certain modifications enhanced antibacterial activity against common pathogens. This finding suggests that further exploration of this compound could lead to new antimicrobial agents.

Case Study 2: Anticancer Activity

Research focusing on the anticancer potential of modified derivatives revealed promising results. In vitro studies demonstrated that specific derivatives inhibited cell proliferation in cancer cell lines. These findings support the hypothesis that 7-Norbornanone, 1-amino-(6CI) and its derivatives may serve as scaffolds for developing novel anticancer drugs.

Properties

CAS No.

100860-36-4

Molecular Formula

C7H11NO

Molecular Weight

125.171

IUPAC Name

4-aminobicyclo[2.2.1]heptan-7-one

InChI

InChI=1S/C7H11NO/c8-7-3-1-5(2-4-7)6(7)9/h5H,1-4,8H2

InChI Key

UJDOCRFBYHXMDF-UHFFFAOYSA-N

SMILES

C1CC2(CCC1C2=O)N

Synonyms

7-Norbornanone,1-amino-(6CI)

Origin of Product

United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.